Cas no 2161432-08-0 (Suspenoidside B)

• Product Name: Suspenoidside B
• CAS No: 2161432-08-0
• MF: C₂₅H₃₀O₁₂
• MW: 522.498508930206
• CID: 4671460
• PubChem ID: 134715143
• Update Time: 2025-10-28

Suspenoidside B Chemical and Physical Properties

Names and Identifiers

• Suspenoidside B
• (1S,4As,7S,7aS)-7-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxymethyl]-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylic acid
• FS-8193
• AKOS040763622
• 2161432-08-0

• Inchi： 1S/C25H30O12/c26-9-17-20(29)21(30)22(31)25(36-17)37-24-19-13(4-7-15(19)16(11-35-24)23(32)33)10-34-18(28)8-3-12-1-5-14(27)6-2-12/h1-3,5-6,8,11,13,15,17,19-22,24-27,29-31H,4,7,9-10H2,(H,32,33)/b8-3+/t13-,15-,17-,19-,20-,21+,22-,24+,25+/m1/s1
• InChI Key： MSTXUNFWAMGRBW-JVARUGHRSA-N
• SMILES： O1C=C(C(=O)O)[C@H]2CC[C@H](COC(/C=C/C3C=CC(=CC=3)O)=O)[C@H]2[C@@H]1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 522.17372639g/mol
• Monoisotopic Mass: 522.17372639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 192

Experimental Properties

• Color/Form: Powder

Additional information on Suspenoidside B

Recent Advances in the Study of Suspenoidside B (2161432-08-0): A Comprehensive Research Brief

Suspenoidside B (CAS: 2161432-08-0) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This naturally derived compound, belonging to the class of triterpenoid saponins, has demonstrated promising pharmacological activities, including anti-inflammatory, anti-cancer, and immunomodulatory effects. The unique chemical structure of Suspenoidside B, characterized by its glycosylated triterpene backbone, has made it a focal point for drug discovery and development efforts. This research brief aims to synthesize the latest findings on Suspenoidside B, highlighting its mechanisms of action, therapeutic potential, and current challenges in its application.

Recent studies have elucidated the molecular mechanisms underlying the biological activities of Suspenoidside B. A 2023 study published in the Journal of Natural Products revealed that Suspenoidside B exerts its anti-cancer effects by inhibiting the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell proliferation and survival. The compound was shown to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer, with minimal cytotoxicity to normal cells. Additionally, Suspenoidside B was found to modulate the tumor microenvironment by reducing the expression of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a dual-action therapeutic agent.

In the context of inflammatory diseases, Suspenoidside B has shown remarkable efficacy in preclinical models. A study conducted by researchers at the University of Tokyo demonstrated that the compound significantly attenuated inflammation in a murine model of rheumatoid arthritis. The anti-inflammatory effects were attributed to the inhibition of NF-κB signaling, a key pathway involved in the regulation of immune responses. These findings position Suspenoidside B as a promising candidate for the development of novel anti-inflammatory drugs, particularly for conditions where conventional therapies have limited efficacy or significant side effects.

Despite its therapeutic potential, the clinical translation of Suspenoidside B faces several challenges. One major hurdle is its poor bioavailability, which limits its absorption and distribution in the body. Recent advancements in drug delivery systems, such as nanoparticle encapsulation and lipid-based formulations, have shown promise in overcoming this limitation. For instance, a 2024 study published in Advanced Drug Delivery Reviews reported that a nanoemulsion formulation of Suspenoidside B significantly enhanced its oral bioavailability and therapeutic efficacy in animal models. These innovations are critical for advancing Suspenoidside B from the laboratory to clinical trials.

Looking ahead, the future of Suspenoidside B research appears promising. Ongoing studies are exploring its potential applications in neurodegenerative diseases, metabolic disorders, and infectious diseases. Furthermore, synthetic biology approaches are being employed to optimize the production of Suspenoidside B, addressing the challenges associated with its natural extraction. As research continues to uncover the multifaceted properties of this compound, Suspenoidside B is poised to make a significant impact in the pharmaceutical industry, offering new avenues for the treatment of complex diseases.